Cas no 791032-94-5 (3H-Indole, 6-nitro-)

• Product Name: 3H-Indole, 6-nitro-
• CAS No: 791032-94-5
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 555406
• PubChem ID: 18381191
• Update Time: 2025-04-19

3H-Indole, 6-nitro- Chemical and Physical Properties

Names and Identifiers

• 3H-Indole, 6-nitro-
• 6-nitro-3H-indole
• DTXSID50593311
• SCHEMBL7034526
• 3h-indole,6-nitro-
• 791032-94-5

• Inchi： 1S/C8H6N2O2/c11-10(12)7-2-1-6-3-4-9-8(6)5-7/h1-2,4-5H,3H2
• InChI Key： PJEFNSNHSLMIPX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N=CC2)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.2Ų